Cas no 202273-25-4 (6-Chloropyrido3,4-Dpyrimidine)
6-Chloropyrido[3,4-D]pyrimidine is a heterocyclic compound featuring a pyrido[3,4-D]pyrimidine core with a chlorine substituent at the 6-position. This structure serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its chlorinated pyrimidine moiety enhances reactivity, facilitating nucleophilic substitution reactions to introduce diverse functional groups. The compound’s rigid fused-ring system contributes to its stability and makes it valuable in designing biologically active molecules, such as kinase inhibitors or antimicrobial agents. High purity grades are available to ensure consistency in research and industrial applications. Its synthetic utility and structural specificity make it a key building block in medicinal chemistry and material science.
6-Chloropyrido3,4-Dpyrimidine structure
Product Name:6-Chloropyrido3,4-Dpyrimidine
CAS No:202273-25-4
MF:C7H4ClN3
MW:165.579759597778
MDL:MFCD11044719
CID:239098
PubChem ID:22727455
Update Time:2025-06-08
6-Chloropyrido3,4-Dpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloropyrido[3,4-d]pyrimidine
- Pyrido[3,4-d]pyrimidine,6-chloro-
- 6-chloranylpyrido[3,4-d]pyrimidine
- AG-E-48103
- ANW-73808
- CTK4E3603
- MolPort-009-197-782
- PubChem15506
- AKOS006308898
- FT-0645471
- DTXSID40627851
- CS-0361011
- 202273-25-4
- O11585
- MFCD11044719
- J-518657
- A814344
- SCHEMBL6765023
- AS-50250
- 6-Chloro-pyrido[3,4-d]pyrimidine
- DB-066099
- Pyrido[3,4-d]pyrimidine, 6-chloro-
- 6-Chloropyrido3,4-Dpyrimidine
-
- MDL： MFCD11044719
- Inchi： 1S/C7H4ClN3/c8-7-1-5-2-9-4-11-6(5)3-10-7/h1-4H
- InChI Key： OGOPAVRSPJYRLS-UHFFFAOYSA-N
- SMILES： ClC1=CC2=CN=CN=C2C=N1
Computed Properties
- Exact Mass: 165.00900
- Monoisotopic Mass: 165.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.437
- Melting Point: Not available
- Boiling Point: 295.9±13.0 °C at 760 mmHg
- Flash Point: 132.8±19.8 °C
- Refractive Index: 1.675
- PSA: 38.67000
- LogP: 1.67820
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
6-Chloropyrido3,4-Dpyrimidine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-Chloropyrido3,4-Dpyrimidine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Chloropyrido3,4-Dpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C893677-250mg |
6-Chloropyrido[3,4-d]pyrimidine |
202273-25-4 | ≥95% | 250mg |
2,530.80 | 2021-05-17 | |
| eNovation Chemicals LLC | D132271-1g |
6-chloropyrido[3,4-d]pyrimidine |
202273-25-4 | 95% | 1g |
$1250 | 2024-08-03 | |
| Chemenu | CM167293-1g |
6-chloropyrido[3,4-d]pyrimidine |
202273-25-4 | 95% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM167293-5g |
6-chloropyrido[3,4-d]pyrimidine |
202273-25-4 | 95% | 5g |
$*** | 2023-03-30 | |
| Alichem | A029187176-1g |
6-Chloropyrido[3,4-d]pyrimidine |
202273-25-4 | 95% | 1g |
$781.11 | 2023-09-02 | |
| Alichem | A029187176-5g |
6-Chloropyrido[3,4-d]pyrimidine |
202273-25-4 | 95% | 5g |
$2398.78 | 2023-09-02 | |
| TRC | C597833-10mg |
6-Chloropyrido[3,4-D]pyrimidine |
202273-25-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C597833-50mg |
6-Chloropyrido[3,4-D]pyrimidine |
202273-25-4 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C597833-100mg |
6-Chloropyrido[3,4-D]pyrimidine |
202273-25-4 | 100mg |
$ 275.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | D132271-1g |
6-chloropyrido[3,4-d]pyrimidine |
202273-25-4 | 95% | 1g |
$1250 | 2025-02-20 |
6-Chloropyrido3,4-Dpyrimidine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
202273-25-4 (6-Chloropyrido3,4-Dpyrimidine) Related Products
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- 923012-53-7(Pyrido[4,3-c]-1,5-naphthyridine, 6-chloro-)
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- 908240-50-6(2,4-dichloropyrido3,4-dpyrimidine)
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